3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-N~5~-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: 3-[1-(4-fluorophenyl)triazol-4-yl]-N-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C18H13FN6O2/c1-11-2-6-13(7-3-11)20-17(26)18-21-16(23-27-18)15-10-25(24-22-15)14-8-4-12(19)5-9-14/h2-10H,1H3,(H,20,26)
• InChI Key: XHLAUCHXXSNAPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=NC(=NO2)C3=CN(N=N3)C4=CC=C(C=C4)F
• Molecular Formula: C18H13FN6O2
• Molecular Weight: 364.3 g/mol

Description

The compound “3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-N~5~-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a 1,2,3-triazole ring, a 1,2,4-oxadiazole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole and 1,2,4-oxadiazole rings, as well as the fluorophenyl and methylphenyl groups. These functional groups could potentially engage in various intermolecular interactions, influencing the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the fluorine atom on the phenyl ring is a potential site for nucleophilic aromatic substitution reactions. The 1,2,3-triazole and 1,2,4-oxadiazole rings could also participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom could increase the compound’s lipophilicity, potentially influencing its solubility and permeability. The presence of the nitrogen-containing rings could also influence the compound’s acidity and basicity.

Scientific Research Applications

Anticancer Activity

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Neurotensin Receptor Modulation

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Future Directions

The study of compounds containing 1,2,3-triazole and 1,2,4-oxadiazole rings is a vibrant area of research, given their potential for various biological activities. Future research could explore the synthesis, characterization, and biological evaluation of this compound and related analogs.

Mechanism of Action

Target of Action

Similar compounds with indole and triazole structures have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Based on the wide range of biological activities exhibited by similar compounds , it can be inferred that this compound may influence multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities exhibited by similar compounds , it can be inferred that this compound may have diverse molecular and cellular effects.